Cas no 1934562-99-8 (4-Bromo-5-nitro-1H-indole)

• Product Name: 4-Bromo-5-nitro-1H-indole
• CAS No: 1934562-99-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD30475010
• CID: 4632274
• PubChem ID: 122715617
• Update Time: 2024-11-06

4-Bromo-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitro-1H-indole
• 1H-Indole, 4-bromo-5-nitro-
• A936907
• CS-16738
• 1934562-99-8
• AKOS028115039
• CS-0102834
• A11722
• MFCD30475010

• MDL： MFCD30475010
• Inchi： 1S/C8H5BrN2O2/c9-8-5-3-4-10-6(5)1-2-7(8)11(12)13/h1-4,10H
• InChI Key： PWBUYPBCVZBYMY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6